6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide

• Molecular Formula: C22H26BrN3O2
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide
• InChI: InChI=1S/C22H26BrN3O2/c1-6-15(5)26-11-13(3)20-17(8-16(23)9-19(20)26)21(27)24-10-18-12(2)7-14(4)25-22(18)28/h7-9,11,15,18H,6,10H2,1-5H3,(H,24,27)/t15-,18?/m1/s1
• InChI Key: RUAXZMCHTIFVJX-NNJIEVJOSA-N
• Isomeric SMILES: CC[C@@H](C)N1C=C(C2=C(C=C(C=C21)Br)C(=O)NCC3C(=CC(=NC3=O)C)C)C
• Canonical SMILES: CCC(C)N1C=C(C2=C(C=C(C=C21)Br)C(=O)NCC3C(=CC(=NC3=O)C)C)C

Description

6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide is a complex organic compound that belongs to the indole family. Indoles are significant heterocyclic compounds found in many natural products and pharmaceuticals. This particular compound features a bromine atom, a butan-2-yl group, and a dimethyl-2-oxo-3H-pyridin-3-yl moiety, making it a unique and potentially valuable molecule in various scientific fields.

Preparation Methods

The synthesis of 6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide involves several steps:

Formation of the Indole Core: The indole core can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Attachment of the Butan-2-yl Group: This step involves the alkylation of the indole nitrogen with a butan-2-yl halide under basic conditions.

Formation of the Carboxamide: The final step involves the reaction of the indole derivative with 4,6-dimethyl-2-oxo-3H-pyridine-3-carboxaldehyde in the presence of a reducing agent to form the carboxamide.

Chemical Reactions Analysis

6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under suitable conditions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: The compound’s indole core makes it a potential candidate for studying biological processes and interactions with proteins and enzymes.

Medicine: Due to its structural similarity to other bioactive indole derivatives, it may have potential therapeutic applications, including anticancer, antiviral, and antimicrobial activities.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes and receptors that have binding sites for indole derivatives.

Pathways Involved: It may modulate signaling pathways involved in cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

6-bromo-1-[(2R)-butan-2-yl]-N-[(4,6-dimethyl-2-oxo-3H-pyridin-3-yl)methyl]-3-methylindole-4-carboxamide can be compared with other indole derivatives:

Similar Compounds: Indole-3-acetic acid, indomethacin, and tryptophan are some examples of similar compounds.

Uniqueness: The presence of the bromine atom, butan-2-yl group, and dimethyl-2-oxo-3H-pyridin-3-yl moiety makes it unique compared to other indole derivatives.